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Compound of Interest

Compound Name: Blood group H disaccharide

Cat. No.: B15548154

Essential Safety and Handling Guide for Blood
group H Disaccharide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Blood group H disaccharide. The following
procedures are based on best practices for handling similar non-hazardous biochemical
reagents and should be supplemented by a thorough risk assessment of your specific
experimental protocol.

Physicochemical Data

Blood group H disaccharide is a biochemical reagent used in life science research.[1] While
a specific Safety Data Sheet (SDS) is not readily available, the following data has been
compiled from various chemical suppliers.
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Property Value References
Molecular Formula C12H22010 [1112113114]
Molecular Weight 326.30 g/mol [11[2][3]
Appearance Solid powder Inferred

CAS Numbers

16741-18-7, 24656-24-4,
146076-26-8

[21(31[4]

Purity

=295%

[3]

Storage Temperature

4°C for long-term storage;

Room temperature for short-

[4]

term
Boiling Point 713.873°C at 760 mmHg
Density 1.588 g/cm3

Personal Protective Equipment (PPE)

Based on the handling procedures for similar non-hazardous oligosaccharides, the following
personal protective equipment is recommended to minimize exposure and ensure safety.[5][6]

PPE Category Item Specification

. ) ) Nitrile or latex gloves should
Hand Protection Chemical-resistant gloves

be inspected before use.

) Safety glasses with side To protect against splashes or
Eye Protection

shields airborne particles.

] To protect skin and clothing
Body Protection Laboratory coat

from contamination.

Use in a well-ventilated area. If

Respiratory Protection Not generally required dust formation is significant, a

dust mask may be used.
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Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated area to avoid dust formation.[5]

Avoid contact with skin and eyes.[5]

For long-term storage, keep the container tightly closed in a dry and cool place at 4°C.[4]

Short-term storage at room temperature is acceptable.[4]

Before use, centrifuge the vial to ensure maximum product recovery.[4]
Spill Management:

e Small Spills:

o

Wear appropriate PPE (gloves, lab coat, safety glasses).

[¢]

Gently sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a sealed container for disposal.

o

Clean the spill area with a damp cloth.
o Large Spills:
o Evacuate the area.
o Increase ventilation.
o Follow the procedure for small spills, taking care to minimize dust.
Disposal Plan:
o Dispose of waste material in accordance with local, state, and federal regulations.

» Uncontaminated material can likely be disposed of as regular laboratory waste.
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o Contaminated material (e.g., with solvents) should be disposed of as chemical waste.

Experimental Protocol: Preparation of an Aqueous
Solution

This protocol outlines the steps for preparing a stock solution of Blood group H disaccharide.

Materials:

Blood group H disaccharide powder

Nuclease-free water or appropriate buffer

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes
Procedure:

o Pre-use Check: Before opening, centrifuge the vial of Blood group H disaccharide to
collect all the powder at the bottom.[4]

» Weighing: In a designated weighing area, carefully weigh the desired amount of the
disaccharide using an analytical balance.

 Dissolving:
o Transfer the weighed powder to a sterile microcentrifuge tube.

o Add the calculated volume of nuclease-free water or buffer to achieve the desired
concentration.

o Cap the tube securely.

e Mixing: Gently vortex the tube until the disaccharide is completely dissolved. Visually inspect
the solution to ensure there are no particulates.
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o Storage: Store the prepared solution at the recommended temperature for your experimental
needs. For short-term use, 2-8°C is often suitable. For long-term storage, aliquoting and
freezing at -20°C or -80°C may be necessary to prevent degradation and contamination.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Blood group H disaccharide.
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Start: Receive
Blood group H disaccharide

.

Store at 4°C
in a dry, well-ventilated area

Pre-Use Preparation:
- Wear PPE (Gloves, Lab Coat, Safety Glasses)
- Centrifuge vial

Handling:
- Weigh in designated area

- Avoid dust formation
- Prepare solution in fume hood if necessary

Spill Occurs

Spill Cleanup:
- Wear PPE
- Sweep solid material
- Clean area

Experimental Use

Waste Disposal

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Blood group H Disaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548154#personal-protective-equipment-for-
handling-blood-group-h-disaccharide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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